N-(isochroman-3-ylmethyl)-2-(3-(2-methoxyphenyl)-2-oxoimidazolidin-1-yl)acetamide
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Description
N-(isochroman-3-ylmethyl)-2-(3-(2-methoxyphenyl)-2-oxoimidazolidin-1-yl)acetamide is a useful research compound. Its molecular formula is C22H25N3O4 and its molecular weight is 395.459. The purity is usually 95%.
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Scientific Research Applications
Pharmacological Applications
Several studies have focused on the synthesis and pharmacological evaluation of compounds with structures closely related to N-(isochroman-3-ylmethyl)-2-(3-(2-methoxyphenyl)-2-oxoimidazolidin-1-yl)acetamide. These studies often aim to discover new drugs with improved efficacy and safety profiles for treating various diseases. For instance, research on chloroacetamide herbicides and their metabolism by human and rat liver microsomes has provided essential insights into drug metabolism and potential toxicological implications (Coleman et al., 2000).
Chemical Synthesis and Derivatives
Chemical synthesis studies have explored the creation of new compounds with potential biological activities. For example, the synthesis of phthalimidoxy substituted quinoline derivatives indicates the ongoing efforts to develop compounds with significant biological activity, showcasing the diversity of applications for similar chemical structures (Bhambi et al., 2010).
Antimicrobial Applications
Compounds related to this compound have been evaluated for their antimicrobial properties, providing a basis for developing new antimicrobial agents. For instance, the study on rhodanine-3-acetic acid derivatives as potential drugs highlights the synthesis, hydrophobic properties, and antifungal activity of specific derivatives, suggesting avenues for the development of new antimicrobial therapies (Doležel et al., 2009).
Anti-inflammatory and Antioxidant Applications
The exploration of novel compounds for their anti-inflammatory and antioxidant activities is another area of interest. Studies such as those on novel 2-(2,4-dioxo-1,3-thiazolidin-5-yl)acetamides as antioxidant and/or anti-inflammatory compounds contribute to our understanding of how structural analogs might be used to combat inflammation and oxidative stress (Koppireddi et al., 2013).
properties
IUPAC Name |
N-(3,4-dihydro-1H-isochromen-3-ylmethyl)-2-[3-(2-methoxyphenyl)-2-oxoimidazolidin-1-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25N3O4/c1-28-20-9-5-4-8-19(20)25-11-10-24(22(25)27)14-21(26)23-13-18-12-16-6-2-3-7-17(16)15-29-18/h2-9,18H,10-15H2,1H3,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NDQBXMQJRZLESK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1N2CCN(C2=O)CC(=O)NCC3CC4=CC=CC=C4CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.